1-ethyl-N-[3-(2-furyl)propyl]-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-ethyl-N-[3-(furan-2-yl)propyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C14H20N2O3/c1-2-16-10-11(9-13(16)17)14(18)15-7-3-5-12-6-4-8-19-12/h4,6,8,11H,2-3,5,7,9-10H2,1H3,(H,15,18)
• InChI Key: GRUAMDNZGHJURY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(CC1=O)C(=O)NCCCC2=CC=CO2
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

1-ethyl-N-[3-(2-furyl)propyl]-5-oxo-3-pyrrolidinecarboxamide, also known as EFPM, is a chemical compound that belongs to the family of pyrrolidinecarboxamides. This compound has gained significant attention in scientific research due to its potential application in the treatment of various diseases.

Scientific Research Applications

Transformations in Acidic Media

The acid-catalyzed transformations of N-(5-methyl-2-furyl)ethyl 3-aminothieno[2,3-b]pyridine-2-carboxamides leading to the creation of new fused heterocyclic systems demonstrate the compound's utility in developing novel chemical structures. These transformations result in several derivatives, highlighting its role in synthetic chemistry and material science (Stroganova, Vasilin, & Krapivin, 2016).

Synthesis of Trialkyl Derivatives

The hydrogenation of 1-furyl-3-methylaminoalkanes has shown that these compounds can be converted to pyrrolidine and pyrrole derivatives, showcasing the chemical versatility and potential for creating various organic compounds with potential applications in pharmaceuticals and materials science (Abgaforova, Shuikin, & Bel'skii, 1965).

Primary Amine–Promoted Ring Opening

Ethylamine and ethanolamine's reaction with derivatives related to 1-ethyl-N-[3-(2-furyl)propyl]-5-oxo-3-pyrrolidinecarboxamide leads to β-lactam ring opening, showcasing a method for generating enantiomerically pure pyrrolidine derivatives. This application is crucial for the synthesis of bioactive molecules and pharmaceuticals, demonstrating the compound's importance in drug discovery and development (Valiullina, Galeeva, Lobov, & Miftakhov, 2020).

Reduction of Nitrofuran Derivatives

Investigations into the reduction products of nitrofurazone and related compounds by xanthine oxidase and microsomes have revealed the formation of amine derivatives. This research contributes to understanding the metabolic pathways and potential therapeutic uses of nitrofuran derivatives, including those related to this compound (Tatsumi, Kitamura, & Yoshimura, 1976).

Regiospecific C-acylation

The regiospecific C-acylation of pyrroles and indoles using N-acylbenzotriazoles, where compounds related to this compound act as intermediates, highlights its utility in synthesizing complex organic molecules. This methodology is valuable for pharmaceutical chemistry and the synthesis of biologically active compounds (Katritzky, Suzuki, Singh, & He, 2003).

Mechanism of Action

For biologically active compounds, this would involve detailing how the compound interacts with biological systems. This could include its effects on enzymes, cell membranes, or other biological targets.

Safety and Hazards

This involves detailing any known hazards associated with the compound, such as toxicity, flammability, or environmental impact. Safety data sheets are often a good source of this information.